Cas no 40485-97-0 (4-Benzofuranol, 3,5-dimethyl-)

4-Benzofuranol,  3,5-dimethyl- structure
40485-97-0 structure
Product name:4-Benzofuranol, 3,5-dimethyl-
CAS No:40485-97-0
MF:C10H10O2
MW:162.185203075409
CID:925826
PubChem ID:19767035

4-Benzofuranol, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Benzofuranol, 3,5-dimethyl-
    • 3,5-dimethyl-1-benzofuran-4-ol
    • 3,5-Dimethylbenzofuran-4-ol
    • SCHEMBL2269352
    • 40485-97-0
    • Inchi: InChI=1S/C10H10O2/c1-6-3-4-8-9(10(6)11)7(2)5-12-8/h3-5,11H,1-2H3
    • InChI Key: SGYUJWKSOFPMAD-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(C=C1)OC=C2C)O

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4Ų
  • XLogP3: 2.7

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